4-(Cyanomethyl)heptanedinitrile

• CAS No.: 16466-63-0
• Molecular Formula: C9H11N3
• Molecular Weight: 161.20 g/mol
• IUPAC Name: 4-(cyanomethyl)heptanedinitrile
• InChI: InChI=1S/C9H11N3/c10-6-1-3-9(5-8-12)4-2-7-11/h9H,1-5H2
• InChI Key: RNRJBBSYAHMHLC-UHFFFAOYSA-N
• Canonical SMILES: C(CC(CCC#N)CC#N)C#N

Description

4-(Cyanomethyl)heptanedinitrile is an organic compound with the molecular formula C9H11N3. It is characterized by the presence of two nitrile groups and a cyanomethyl group attached to a heptane backbone. This compound is of interest in various fields of chemistry due to its unique structure and reactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Cyanomethyl)heptanedinitrile typically involves the reaction of heptanedinitrile with cyanomethylating agents under controlled conditions. One common method is the cyanoacetylation of heptanedinitrile using cyanomethyl acetate in the presence of a base such as sodium hydride. The reaction is carried out in an aprotic solvent like dimethylformamide at elevated temperatures .

Industrial Production Methods

Industrial production of this compound may involve continuous flow processes to ensure high yield and purity. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis. The product is typically purified through distillation or recrystallization .

Chemical Reactions Analysis

Types of Reactions

4-(Cyanomethyl)heptanedinitrile undergoes various chemical reactions, including:

Oxidation: The nitrile groups can be oxidized to carboxylic acids using strong oxidizing agents like potassium permanganate.

Reduction: The nitrile groups can be reduced to primary amines using reducing agents such as lithium aluminum hydride.

Substitution: The cyanomethyl group can participate in nucleophilic substitution reactions with halides or other electrophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base like sodium hydride.

Major Products Formed

Oxidation: Heptanedioic acid derivatives.

Reduction: Heptanediamine derivatives.

Substitution: Various substituted heptanedinitrile derivatives.

Scientific Research Applications

4-(Cyanomethyl)heptanedinitrile has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of complex organic molecules and polymers.

Biology: Investigated for its potential as a precursor in the synthesis of biologically active compounds.

Medicine: Explored for its role in the development of pharmaceuticals, particularly in the synthesis of nitrile-containing drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(Cyanomethyl)heptanedinitrile involves its interaction with various molecular targets. The nitrile groups can form hydrogen bonds with biological macromolecules, influencing their structure and function. The compound can also undergo metabolic transformations, leading to the formation of active metabolites that interact with specific pathways .

Comparison with Similar Compounds

Similar Compounds

Adiponitrile: A dinitrile compound with a similar structure but lacking the cyanomethyl group.

Acrylonitrile: Contains a nitrile group but has a simpler structure compared to 4-(Cyanomethyl)heptanedinitrile.

Uniqueness

Its structure allows for diverse chemical transformations and interactions, making it a valuable compound in various research and industrial contexts .